Cas no 2155852-81-4 (4-Bromo-1,2,3,6-tetrahydropyridine hydrochloride)

• Product Name: 4-Bromo-1,2,3,6-tetrahydropyridine hydrochloride
• CAS No: 2155852-81-4
• MF: C₅H₉BrClN
• MW: 198.488659620285
• CID: 5794802
• PubChem ID: 132371545
• Update Time: 2025-10-29

4-Bromo-1,2,3,6-tetrahydropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1,2,3,6-tetrahydropyridine hydrochloride
• 4-BROMO-1,2,3,6-TETRAHYDROPYRIDINE HCL
• 4-bromo-1,2,3,6-tetrahydropyridine;hydrochloride
• AT32053
• 2155852-81-4
• EN300-1272611
• starbld0033468

• Inchi： 1S/C5H8BrN.ClH/c6-5-1-3-7-4-2-5;/h1,7H,2-4H2;1H
• InChI Key： CXLODKHSPKDNIO-UHFFFAOYSA-N
• SMILES： BrC1=CCNCC1.Cl

Computed Properties

• Exact Mass: 196.96069g/mol
• Monoisotopic Mass: 196.96069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 4-Bromo-1,2,3,6-tetrahydropyridine hydrochloride

4-Bromo-1,2,3,6-tetrahydropyridine Hydrochloride (CAS No. 2155852-81-4): An Overview

4-Bromo-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 2155852-81-4) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is a brominated derivative of tetrahydropyridine, which is known for its unique chemical properties and potential applications in drug discovery and development.

The 4-bromo substitution on the tetrahydropyridine ring imparts specific reactivity and functional group compatibility, making it a valuable intermediate in the synthesis of more complex molecules. The hydrochloride salt form ensures improved solubility and stability, which are crucial for various pharmaceutical and chemical processes.

Recent studies have highlighted the importance of 4-Bromo-1,2,3,6-tetrahydropyridine hydrochloride in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors targeting specific enzymes involved in neurodegenerative diseases. The bromine substituent facilitates selective functionalization, enabling the creation of highly specific and effective drug candidates.

In addition to its role in drug discovery, 4-Bromo-1,2,3,6-tetrahydropyridine hydrochloride has been explored for its potential in organic synthesis. Researchers at the University of California, Berkeley, have reported its use as a building block in the construction of complex organic frameworks with applications in materials science and catalysis. The compound's ability to undergo various chemical transformations makes it an attractive choice for synthetic chemists aiming to develop new materials with tailored properties.

The physical and chemical properties of 4-Bromo-1,2,3,6-tetrahydropyridine hydrochloride have been extensively characterized. It is a white crystalline solid with a melting point of approximately 190°C. The compound is soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), which facilitates its use in solution-phase reactions. Its stability under various reaction conditions has been confirmed through multiple experimental studies.

Safety and handling considerations are important when working with 4-Bromo-1,2,3,6-tetrahydropyridine hydrochloride. While it is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used to prevent skin contact and inhalation.

In conclusion, 4-Bromo-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 2155852-81-4) is a multifaceted compound with significant potential in both pharmaceutical and synthetic chemistry applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers aiming to develop new drugs and materials. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in various scientific disciplines.